BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Chemical Properties of
Rhodizonic Acid Disodium Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhodizonic acid disodium

Cat. No.: B15597203

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rhodizonic acid disodium salt (CeNaz0s) is a versatile organic compound widely recognized
for its chromogenic and complexing properties. This technical guide provides an in-depth
overview of its chemical properties, including its physicochemical characteristics, solubility,
acid-base behavior, and reactivity. Detailed experimental protocols for key applications and
property determination are presented, alongside visual representations of reaction pathways
and experimental workflows to facilitate a comprehensive understanding for researchers and
professionals in drug development and analytical chemistry.

Physicochemical Properties

Rhodizonic acid disodium salt is typically a dark green to gray-green crystalline powder.[1] It
is the disodium salt of Rhodizonic acid, a dihydroxycyclohexa-2,5-diene-1,4-dione. The key
physicochemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CeNaz0s [1112][3]
Molecular Weight 214.04 g/mol [11[2][3]
CAS Number 523-21-7 [1][21[3]

Dark green to gray-green
Appearance , [1]
crystalline powder

Melting Point >300 °C [4]

Sodium rhodizonate, 5,6-
Synonyms Dihydroxy-5-cyclohexene- [1]
1,2,3,4-tetrone disodium salt

Solubility

Rhodizonic acid disodium salt exhibits distinct solubility characteristics that are crucial for its
application in various experimental settings.

Solvent Solubility Reference(s)

Soluble (forms a clear, orange-
Water _ [1]
red solution)

Alcohol Insoluble [1]

Soda Solution Slightly soluble [1]

Note: Aqueous solutions of Rhodizonic acid disodium salt are unstable and should be freshly
prepared for optimal performance.[1] The stability of its aqueous solutions increases at a pH
below 3.[1]

Experimental Protocol for Solubility Determination

A standard method for determining the solubility of an organic salt like Rhodizonic acid
disodium salt involves the equilibrium solubility method.
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Methodology:

o Preparation of Saturated Solution: An excess amount of Rhodizonic acid disodium salt is

added to a known volume of the solvent (e.g., deionized water) in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

o Phase Separation: The saturated solution is carefully separated from the excess solid by

centrifugation and filtration.

» Concentration Analysis: The concentration of the dissolved salt in the clear supernatant is

determined using a suitable analytical technique, such as UV-Vis spectrophotometry or High-

Performance Liquid Chromatography (HPLC). The solubility is then expressed in terms of

g/100 mL or mol/L at the specified temperature.

Acid-Base Properties

The acidity of the parent compound, Rhodizonic acid, is a key determinant of the behavior of its

disodium salt in solution. The pKa values for the two acidic protons of Rhodizonic acid have

been determined.

Dissociation Constant pKa Value (at 25 °C) Reference(s)
pKai 4.378 + 0.009 [5]
pKaz 4.652 + 0.014 [5]

The acid-base equilibrium of Rhodizonic acid is illustrated in the following diagram:
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Caption: Acid-base equilibrium of Rhodizonic acid.
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Experimental Protocol for pKa Determination by
Potentiometric Titration

Potentiometric titration is a precise method for determining the pKa values of weak acids like
Rhodizonic acid.

Methodology:

o Sample Preparation: A known concentration of Rhodizonic acid is dissolved in deionized
water.

« Titration Setup: A calibrated pH electrode is immersed in the sample solution, which is
continuously stirred.

« Titration: A standardized solution of a strong base (e.g., NaOH) is added to the sample in
small, precise increments.

o Data Acquisition: The pH of the solution is recorded after each addition of the titrant.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa values correspond to the pH at the half-equivalence points on the curve.[6]

[7]

Reactivity and Applications

Rhodizonic acid disodium salt is a well-known chelating agent and indicator, particularly for
the detection of heavy metal ions. Its reaction with lead (Pb2*) and barium (Ba2*) ions is of
significant analytical importance.

Detection of Lead (Pb?*)

The sodium rhodizonate test is a highly sensitive and specific method for the detection of lead,
often used in forensic analysis for gunshot residue.[8] The reaction proceeds in a pH-
dependent manner, yielding colored complexes.

Reaction Scheme:
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e Ata pH of 2.8, in the presence of a tartrate buffer, Rhodizonic acid disodium salt reacts
with lead ions to form a scarlet-red complex.[1]

e Subsequent treatment with 5% hydrochloric acid (HCI) converts the scarlet-red complex to a
blue-violet complex, which is diagnostic for lead.[1]

Experimental Workflow for Lead Detection

The following diagram illustrates the experimental workflow for the sodium rhodizonate test for
lead.

Sample Preparation

Test Surface (e.g., suspected gunshot residue)

Reagent Application

Spray with saturated Sodium Rhodizonate solution Spray with 5% HCI solution

l

Spray with pH 2.8 Tartrate Buffer

If Lead is absent - If Lead is present /

Observation and Conclusion

No Color Change (Lead Absent) Pink/Scarlet-Red Color Blue-Violet Color (Confirms Lead)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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